Cas no 57678-45-2 (N-2-(Aminomethyl)phenyl-N,N-dimethylamine)

• Product Name: N-2-(Aminomethyl)phenyl-N,N-dimethylamine
• CAS No: 57678-45-2
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD04037893
• CID: 1006222
• PubChem ID: 2760939
• Update Time: 2025-09-24

N-2-(Aminomethyl)phenyl-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-N,N-dimethylaniline
• 2-(N,N-dimethylamino)benzylamine
• N-[2-(Aminomethyl)phenyl]-N,N-dimethylamine
• [2-(aminomethyl)phenyl]dimethylamine
• 2-(Dimethylamino)benzylamine
• 2-Dimethylaminobenzylamin
• 2-dimethylaminobenzylamine
• SCHEMBL1854006
• CS-0151311
• EN300-145480
• MFCD04037893
• N-(2-Aminomethyl)phenyl)-N,N-dimethylamine
• N-[2-(aminomethyl)phenyl]-N,N-dimethylamine, AldrichCPR
• FS-1734
• o-(N,N-dimethylamino)benzylamine
• MMSHDAHNUHLXQD-UHFFFAOYSA-N
• SB75872
• n-((2-aminomethyl)phenyl)-n,n-dimethylamine
• (2-amino methyl-phenyl)-dimethyl-amine
• 57678-45-2
• AKOS000260907
• SY062825
• DTXSID60375423
• XH1370
• N-2-(Aminomethyl)phenyl-N,N-dimethylamine

• MDL： MFCD04037893
• Inchi： 1S/C9H14N2/c1-11(2)9-6-4-3-5-8(9)7-10/h3-6H,7,10H2,1-2H3
• InChI Key： MMSHDAHNUHLXQD-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Boiling Point: 60°/0.05mm
• PSA: 29.26000
• LogP: 1.91160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines